Lipophilicity Advantage: XLogP3 of 1.5 for 4-Ethyl Derivative vs. 0.800 for Unsubstituted Parent — a ~5-Fold Partitioning Shift
The 4-ethyl substituent produces a measurable increase in computed lipophilicity versus the unsubstituted parent tetrahydrothiopyran-4-carbaldehyde. The target compound's XLogP3 is reported as 1.5 , compared to XLogP3 = 0.800 for the unsubstituted parent (CAS 50675-19-9) . This ΔLogP of +0.7 corresponds to approximately a 5-fold increase in octanol-water partition coefficient (logP scale is logarithmic; Δ0.7 ≈ 10^0.7 ≈ 5.0×). For comparison, the ACD/LogP of the parent compound is 0.93 , and the 1,1-dioxide (sulfone) analog has a LogP of -1.08 , making the 4-ethyl compound the most lipophilic member of this analog series.
| Evidence Dimension | Computed lipophilicity (XLogP3 / ACD/LogP) |
|---|---|
| Target Compound Data | XLogP3 = 1.5 (4-Ethyl-tetrahydro-2H-thiopyran-4-carbaldehyde) |
| Comparator Or Baseline | XLogP3 = 0.800 (Tetrahydrothiopyran-4-carbaldehyde, unsubstituted parent); ACD/LogP = 0.93 (parent); LogP = -1.08 (1,1-dioxide analog) |
| Quantified Difference | ΔXLogP3 = +0.7 vs. unsubstituted parent (~5-fold increase in P); ΔLogP = +2.58 vs. 1,1-dioxide (~380-fold increase in P) |
| Conditions | Computed values (XLogP3 algorithm and ACD/LogP prediction); experimental LogP not available |
Why This Matters
Higher lipophilicity translates to improved membrane permeability and blood-brain barrier penetration potential in drug design, making the 4-ethyl derivative preferable when target engagement requires crossing lipid bilayers, while the parent or sulfone analog may be preferred for aqueous solubility-limited applications.
